Cas no 82923-78-2 (Pentanoic acid, 5-chloro-4-methyl-5-oxo-, methyl ester)

• Product Name: Pentanoic acid, 5-chloro-4-methyl-5-oxo-, methyl ester
• CAS No: 82923-78-2
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 679940
• PubChem ID: 13192898
• Update Time: 2025-04-19

Pentanoic acid, 5-chloro-4-methyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-chloro-4-methyl-5-oxo-, methyl ester
• methyl 5-chloro-4-methyl-5-oxopentanoate
• SCHEMBL7315349
• 4-carbomethoxy-2-methylbutanoyl chloride
• WBKUFROBDVMPFD-UHFFFAOYSA-N
• DTXSID60526170
• 82923-78-2

• Inchi： 1S/C7H11ClO3/c1-5(7(8)10)3-4-6(9)11-2/h5H,3-4H2,1-2H3
• InChI Key： WBKUFROBDVMPFD-UHFFFAOYSA-N
• SMILES： ClC(C(C)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 178.0396719g/mol
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų